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Compound of Interest

Compound Name: 2-Bromomethylphenylboronic acid

Cat. No.: B1271537 Get Quote

Essential Safety and Handling Guide for 2-
Bromomethylphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for

handling 2-Bromomethylphenylboronic acid (CAS No. 91983-14-1). Adherence to these

guidelines is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety and Hazard Information
2-Bromomethylphenylboronic acid is a chemical compound that requires careful handling

due to its potential health hazards. It is classified as an irritant and can cause skin, eye, and

respiratory system irritation.[1][2][3]

Hazard Classifications:

Skin Irritant (Category 2)[1][2][3][4]

Eye Irritant (Category 2/2A)[1][2][3][4]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System[1][2][3]
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Hazard Statement Code

Causes skin irritation H315

Causes serious eye irritation H319

May cause respiratory irritation H335

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 2-Bromomethylphenylboronic acid.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[5][6]

Protects eyes from dust

particles and potential

splashes.[5]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[5][7]

Prevents skin contact with the

compound. Gloves should be

inspected before use and

changed immediately if

contaminated.[5]

Body Protection

A flame-resistant lab coat, fully

buttoned, along with long

pants and closed-toe shoes.[5]

Protects skin from accidental

spills and contact.[5]

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) is required when

handling the solid to prevent

inhalation of dust.[5]

Minimizes the risk of

respiratory tract irritation.[5]

Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following operational protocol is crucial for the safe handling of 2-
Bromomethylphenylboronic acid.
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1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[5][7]

All work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[5][7][8]

The work area should be clean and free of clutter.

2. Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

3. Handling the Compound:

Keep the container of 2-Bromomethylphenylboronic acid tightly closed when not in use.[1]

[5]

Avoid generating dust when transferring the solid.[1][5] Use appropriate tools, such as a

spatula, for transfers.[5]

Avoid all personal contact, including inhalation of dust or vapors.[7]

4. Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[5][7]

Clean the work area to remove any residual chemical.

Contaminated PPE should be removed and disposed of as hazardous waste.[7]

Emergency Procedures
In the event of exposure or a spill, follow these procedures immediately.
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Incident First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][6]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[1][6]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[1][6][8]

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water. Call a physician or poison control center

immediately.[2][6]

Spill

Evacuate non-essential personnel. Ensure the

area is well-ventilated. For small spills, use an

inert absorbent material (e.g., sand, vermiculite)

to contain the spill. Avoid raising dust.[7] Collect

the material in a designated, labeled, and

sealed container for hazardous waste.[7]

Disposal Plan
All waste generated from the use of 2-Bromomethylphenylboronic acid, including

contaminated PPE and empty containers, must be considered hazardous waste.[7]

Waste Collection: Collect all chemical waste in a designated, labeled, and sealed container

for hazardous waste. Do not mix with other waste.

Disposal Regulations: Dispose of all chemical waste in accordance with federal, state, and

local regulations.[7] Do not pour waste down the drain.[7]
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Container Disposal: Handle uncleaned containers like the product itself.

Visual Workflow for Safe Handling
The following diagram outlines the necessary steps for safely handling 2-
Bromomethylphenylboronic acid in a laboratory setting.

Preparation Handling Post-Handling Waste Disposal
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Ensure work is in a
certified fume hood Don all required PPE Keep container tightly closed Avoid dust generation
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the work area

Dispose of contaminated
PPE as hazardous waste

Collect all waste in a
labeled, sealed container

Follow all federal, state,
and local regulations

Follow Emergency
Procedures
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Caption: Safe handling workflow for 2-Bromomethylphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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